Cas no 2171456-83-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid
• CAS No: 2171456-83-8
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6110663
• PubChem ID: 165545013
• Update Time: 2025-05-19

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid
• EN300-1510966
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]benzoic acid
• 2171456-83-8

• Inchi： 1S/C28H28N2O5/c1-17(2)25(26(31)30(3)19-14-12-18(13-15-19)27(32)33)29-28(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,17,24-25H,16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： ZHNLYCPLPFUUQR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C1C=CC(C(=O)O)=CC=1)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic Acid (CAS No. 2171456-83-8)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid, identified by the chemical identifier CAS No. 2171456-83-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, combines a benzoic acid core with functional groups that enhance its potential utility in drug development and biochemical research. The presence of a fluoren-9-ylmethyl ester moiety and an N,N-dimethylated amine group in its backbone imparts unique chemical properties, making it a promising candidate for further exploration in medicinal chemistry.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its aromatic ring system provides a stable scaffold for further derivatization, while its carboxylic acid functionality allows for hydrogen bonding interactions with biological targets. In the context of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid, the benzoic acid unit serves as a key structural element that contributes to the compound's solubility and bioavailability.

The fluoren-9-ylmethyl ester group is particularly noteworthy, as it introduces a bulky, hydrophobic moiety that can influence the compound's binding affinity and selectivity. Fluorene derivatives are frequently employed in pharmaceuticals due to their favorable pharmacokinetic properties and ability to enhance metabolic stability. The methoxycarbonyl (MOC) protecting group on the amine nitrogen further underscores the compound's synthetic utility, providing a removable protecting group that allows for selective modification of the amine functionality.

The N,N-dimethylbutanamido substituent adds another layer of complexity to the molecule, influencing both its electronic properties and its interaction with biological targets. This amide linkage can participate in hydrogen bonding interactions, which are critical for drug-receptor binding. The dimethylation of the amine nitrogen enhances basicity, potentially allowing the compound to interact with acidic or negatively charged residues in biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, making compounds like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid valuable tools for virtual screening and drug design. The combination of experimental data and computational modeling has accelerated the discovery process, allowing researchers to rapidly identify promising candidates for further development.

In the realm of bioorganic synthesis, this compound exemplifies the strategic use of functional groups to modulate reactivity and selectivity. The presence of multiple reactive sites—such as the ester group, amide linkage, and carboxylic acid—provides opportunities for further derivatization using established synthetic methodologies. This flexibility makes it an attractive building block for designing novel heterocyclic compounds and peptidomimetics.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). Compounds like 4-2-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid serve as scaffolds that can be modified to optimize pharmacokinetic properties and target engagement. The fluorene moiety, in particular, has been shown to improve oral bioavailability and metabolic stability in several drug candidates.

The benzoic acid core also offers opportunities for exploration in disease-modifying therapies. Benzoic acid derivatives have been investigated for their potential roles in modulating inflammatory pathways, enzyme activity, and receptor binding. By leveraging this scaffold, researchers aim to develop novel therapeutics that address unmet medical needs.

From a synthetic perspective, the preparation of 4-2-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid involves multi-step organic synthesis strategies that highlight modern techniques in peptide chemistry and heterocyclic synthesis. The introduction of protecting groups such as the methoxycarbonyl ester ensures regioselective functionalization while maintaining overall molecular integrity.

The growing interest in fluorinated compounds stems from their unique electronic properties and metabolic stability. Fluorine atoms can influence both pharmacokinetic profiles and binding affinity by altering lipophilicity and electronic distribution. In 4-(2-{(9H-fluoren-9-ylmethoxycarbonyl)amino}-N,N-dimethylbutanamido)benzoic acid, this effect is particularly relevant due to the presence of multiple fluorine-containing moieties.

Future directions in research may explore derivatization strategies aimed at enhancing solubility or improving target specificity. Additionally, advances in biocatalysis could enable more sustainable synthetic routes for producing this compound on an industrial scale. The integration of green chemistry principles into pharmaceutical synthesis remains a critical focus area for ensuring environmental sustainability.

The potential applications of 4-(2-{(9H-fluoren-9-ylmethoxycarbonyl)amino}-N,N-dimethylbutanamido)benzoic acid extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as an intermediate in peptide mimetics or as a ligand scaffold for enzyme inhibition studies. Furthermore, its ability to undergo selective modifications allows researchers to fine-tune its properties for specific applications.

In conclusion,4-(2-{(9H-fluoren-9-ylmethoxycarbonyl)amino}-N,N-dimethylbutanamido)benzoic acid (CAS No. 2171456-83-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve,CAS No 2171456 83 8 will likely play an increasingly important role in shaping future advancements in pharmaceutical chemistry.